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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B089636 Get Quote

Technical Support Center: Diallyl 2,2'-oxydiethyl
dicarbonate
This technical support center provides researchers, scientists, and drug development

professionals with essential information to prevent the premature polymerization of Diallyl 2,2'-
oxydiethyl dicarbonate (also known as diethylene glycol bis(allyl carbonate) or CR-39®

monomer).

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and storage of Diallyl
2,2'-oxydiethyl dicarbonate, leading to premature polymerization.
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Issue Possible Cause Recommended Action

Monomer appears viscous or

has solidified in the container.

Premature polymerization has

occurred.

Do not use the monomer.

Contact the manufacturer for

guidance on disposal. Review

storage conditions and

handling procedures to prevent

future occurrences.

Reduced polymerization time

or unexpected exotherm

during intended

polymerization.

The monomer may have

partially polymerized during

storage.

Use a fresh batch of monomer

for critical applications.

Consider analyzing the

viscosity of the stored

monomer before use as an

indicator of partial

polymerization.

Inconsistent polymerization

results between batches.

Variability in monomer quality

or storage history.

Ensure all batches of monomer

are stored under the same

recommended conditions. If

possible, test a small sample

of a new batch to confirm its

polymerization characteristics

before large-scale use.

Discoloration (yellowing) of the

monomer.

Exposure to air (oxidation) or

high temperatures.

While slight yellowing may not

always indicate polymerization,

it is a sign of degradation.

Store the monomer under an

inert atmosphere (e.g.,

nitrogen) if possible and

always adhere to

recommended storage

temperatures.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of premature polymerization of Diallyl 2,2'-oxydiethyl
dicarbonate?
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A1: Premature polymerization is typically caused by the unintended initiation of a free-radical

chain reaction. The allyl groups in the monomer are susceptible to polymerization when

exposed to energy sources like heat and light, or in the presence of contaminants that can

generate free radicals.

Q2: What are the ideal storage conditions for Diallyl 2,2'-oxydiethyl dicarbonate?

A2: To minimize the risk of premature polymerization, the monomer should be stored in a cool,

dry, and dark location.[1] It is recommended to keep it in its original, unopened container and

away from direct sunlight.[1] For extended storage, refrigeration is advised. The material is also

mildly hygroscopic, so containers should be kept tightly sealed to prevent moisture absorption.

[1]

Q3: What is the recommended shelf life of Diallyl 2,2'-oxydiethyl dicarbonate?

A3: The recommended shelf life is typically 12 months from the date of production when stored

under proper conditions.[1]

Q4: Are there any chemical inhibitors added to Diallyl 2,2'-oxydiethyl dicarbonate to prevent

polymerization during storage?

A4: While manufacturers may add inhibitors, specific information is often proprietary. Common

inhibitors for unsaturated monomers include phenolic compounds like hydroquinone

monomethyl ether (MEHQ) and butylated hydroxytoluene (BHT), which act as radical

scavengers. Oxygen can also act as an inhibitor, so storing under a 50/50 nitrogen/air mixture

can be beneficial.

Q5: Can I use a batch of monomer that has passed its shelf life?

A5: It is not recommended. The risk of partial polymerization increases beyond the

recommended shelf life, which can lead to unpredictable results and potential safety hazards

during use.

Q6: What materials should be avoided when handling or storing Diallyl 2,2'-oxydiethyl
dicarbonate?
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A6: Avoid contact with strong oxidizing agents, as they can initiate polymerization.[2][3] Also,

keep the monomer away from sources of ignition as it is combustible.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative data related to the storage and stability of

Diallyl 2,2'-oxydiethyl dicarbonate.

Parameter Value Notes

Recommended Storage

Temperature
Refrigerated (Cool, dry place)

To minimize thermal initiation

of polymerization.

Shelf Life 12 months

From the date of production,

under recommended storage

conditions.[1]

Incompatible Materials Strong oxidizing agents
Can initiate polymerization.[2]

[3]

Experimental Protocols
Protocol for Visual Inspection of Monomer Quality

Objective: To visually assess the quality of Diallyl 2,2'-oxydiethyl dicarbonate before use.

Materials:

Container of Diallyl 2,2'-oxydiethyl dicarbonate

Clean, dry glass beaker or flask

Appropriate personal protective equipment (PPE): safety goggles, gloves, lab coat.

Procedure:

1. Ensure the monomer is at room temperature.
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2. In a well-ventilated area or fume hood, carefully pour a small amount of the monomer into

the glass beaker.

3. Observe the appearance of the liquid. It should be a clear, colorless to pale yellow liquid.

4. Gently swirl the beaker and observe the viscosity. The monomer should flow freely. Any

signs of increased viscosity, gel particles, or solidification indicate that premature

polymerization has occurred.

5. If the monomer appears cloudy, discolored, or viscous, it should not be used.

Visualizations
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Troubleshooting Premature Polymerization

Observe signs of
premature polymerization

(e.g., increased viscosity, solidification)

Were storage conditions
(temperature, light, atmosphere)

within recommended limits?

Is the monomer
within its recommended

shelf life?

Yes

Action: Review and correct
storage procedures.

Store in a cool, dark place.

No

Was the monomer exposed
to contaminants

(e.g., oxidizing agents, metals)?

Yes

Action: Discard expired monomer
and use a fresh batch.

No

Action: Identify and eliminate
source of contamination.

Use clean equipment.

Yes

Quarantine affected batch
and contact supplier.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for premature polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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